molecular formula C11H8N2O4 B8313289 (3-Benzoyl-1,2,4-oxadiazol-5-yl)acetic acid

(3-Benzoyl-1,2,4-oxadiazol-5-yl)acetic acid

Cat. No.: B8313289
M. Wt: 232.19 g/mol
InChI Key: KBAOPHRIVJFEST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Benzoyl-1,2,4-oxadiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N2O4

Molecular Weight

232.19 g/mol

IUPAC Name

2-(3-benzoyl-1,2,4-oxadiazol-5-yl)acetic acid

InChI

InChI=1S/C11H8N2O4/c14-9(15)6-8-12-11(13-17-8)10(16)7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)

InChI Key

KBAOPHRIVJFEST-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=NOC(=N2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask containing 8.6 g of isopropyl(3-benzoyl-1,2,4-oxadiazol-5-yl)acetate, which had been cooled in an ice bath, was added 50 ml of cold 97% sulfuric acid. This mixture was swirled continuously for three minutes. The resultant solution was poured gradually into one liter of ice water with mechanical stirring to precipitate the product. The solid was collected by filtration, washed with excess water and dried in vacuo. Recrystallization from acetone/hexane gave 3.5 g (48%) of crystals, m.p. 143°-144.5°.
Name
isopropyl(3-benzoyl-1,2,4-oxadiazol-5-yl)acetate
Quantity
8.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
1 L
Type
solvent
Reaction Step Three
Yield
48%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.